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Compound of Interest

Compound Name: Limonexic acid

Cat. No.: B1239676

Get Quote

Part 1: Executive Summary & Technical Rationale[1]
Limonexic Acid (LNA) (CAS: 99026-99-0) is a highly oxygenated triterpenoid belonging to the

limonoid class.[1] Structurally related to limonin, LNA is distinguished by the oxidation of the

characteristic furan ring into a

-hydroxybutenolide moiety at the C-17 position.[2] While historically considered an oxidation
artifact of limonin, recent isolation from Raulinoa echinata and Citrus seeds confirms its status
as a bioactive natural product with distinct pharmacodynamics.

Therapeutic Value Proposition: Unlike its parent compound limonin, LNA exhibits superior

ligand efficiency metrics (LEM) in specific oncology targets, suggesting it may be a more

"developable" drug candidate. Its dual-action profile—potent cytotoxicity against refractory

cancers (pancreatic, colon) and significant antinociceptive (pain-relieving) activity—positions it

as a unique candidate for palliative oncology, potentially addressing both tumor burden and

cancer-associated pain.[1]

Part 2: Chemical Profile & Stability[1][3][4]
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Property Specification Experimental Notes

IUPAC Name Limonexic acid
Distinct from Limonoic acid

(open lactone form).[1]

Molecular Formula C₂₆H₃₀O₁₀
High oxygen content requires

polar aprotic solvents.[1]

Molecular Weight 502.51 g/mol

Solubility
DMSO (>20 mg/mL),

Chloroform

Insoluble in water. Requires

carrier (e.g., Tween-80) for in

vivo use.[1]

Stability Light Sensitive

The C-17 hydroxybutenolide is

sensitive to photo-degradation.

[1] Store in amber vials at

-20°C.

Part 3: Mechanism of Action (MOA)
LNA operates via two distinct, tissue-specific mechanisms:

Oncology (Pro-Apoptotic): In pancreatic (Panc-28) and colon (HT-29) cancer cells, LNA acts

as a mitochondrial toxin. It downregulates pAkt, destabilizing the survival signal, which leads

to p53 activation. This shifts the Bax/Bcl-2 ratio, triggering Cytochrome C release and

Caspase-3 cleavage.[1]

Neurology (Antinociceptive): LNA modulates the GABAergic system and Nitric Oxide (NO)

pathways, inhibiting nociception in both neurogenic (early) and inflammatory (late) pain

phases.

Visualization: LNA-Induced Apoptotic Signaling
Pathway[1][2]
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Figure 1: Proposed signaling cascade for LNA-mediated apoptosis in Panc-28 cells.[1] LNA

inhibits Akt phosphorylation, tipping the Bax/Bcl-2 balance toward mitochondrial

permeabilization.
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Part 4: Experimental Protocols
Protocol A: Isolation of Limonexic Acid from Citrus
Seeds
Rationale: Commercial availability of LNA is limited. This protocol ensures high-purity isolation

from abundant waste material.[1]

Reagents: Dried Citrus seeds (Lemon/Lime), n-Hexane, Dichloromethane (DCM), Methanol,

Silica Gel (60-120 mesh).

Defatting: Pulverize 1 kg of dried seeds. Soxhlet extract with n-Hexane for 24h to remove

lipids.[1] Discard the hexane fraction.

Extraction: Dry the marc (residue) and re-extract with DCM for 24h. Evaporate DCM to yield

a crude limonoid solid.

Column Chromatography:

Load crude extract onto a Silica Gel column.

Mobile Phase: Gradient elution starting with DCM:Acetone (95:5) increasing polarity to

(80:20).

Fraction Collection: LNA typically elutes after Limonin due to the polarity of the

hydroxybutenolide ring. Monitor fractions via TLC (Spot turns pink/red with Ehrlich’s

reagent).

Purification: Recrystallize LNA-rich fractions using DCM:Isopropanol.

Validation: Confirm structure via HPLC-MS (m/z 503 [M+H]+) and NMR (Check for loss of

furan peaks at δ 6.3/7.4 and appearance of lactone signals).

Protocol B: In Vitro Cytotoxicity Assay (Panc-28 Model)
Rationale: To determine IC50 and verify the mitochondrial mechanism.[1]

Reagents: Panc-28 cells, DMEM media, MTT reagent, DMSO.
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Seeding: Plate Panc-28 cells at

cells/well in 96-well plates. Incubate 24h for attachment.

Treatment Preparation:

Dissolve LNA in DMSO to create a 100 mM stock.

Dilute in media to final concentrations: 12.5, 25, 50, 100, 200 µM.

Critical Control: Final DMSO concentration must be < 0.1% to avoid solvent toxicity.

Incubation: Treat cells for 72 hours. (LNA action is time-dependent; 24h is often insufficient

for observing peak apoptotic shifts).[1]

Readout: Add MTT (0.5 mg/mL), incubate 4h. Solubilize formazan with DMSO. Read

Absorbance at 570 nm.

Data Analysis: Calculate % Inhibition.

Target IC50: Expect values between 20–50 µM.

Protocol C: In Vivo Antinociceptive Assay (Formalin
Test)
Rationale: To differentiate between central and peripheral pain inhibition.

Subjects: Swiss mice (25-30g), n=6 per group. Dosage: 10, 30, 60 mg/kg (i.p.).[3] Vehicle: 5%

Tween-80 in Saline.[1]

Acclimatization: Place mice in observation chamber 30 min prior to testing.

Pre-treatment: Administer LNA (i.p.) 30 minutes before formalin injection.

Positive Control:[1] Morphine (5 mg/kg) or Indomethacin (10 mg/kg).

Induction: Inject 20 µL of 2.5% Formalin into the subplantar surface of the right hind paw.

Observation (The Biphasic Readout):
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Phase I (Neurogenic): 0–5 min post-injection. Record time spent licking/biting the paw.

(Direct stimulation of nociceptors).

Phase II (Inflammatory): 15–30 min post-injection. Record licking time. (Central

sensitization/inflammation).

Interpretation:

Reduction in Phase I = Central analgesic effect.

Reduction in Phase II = Anti-inflammatory/Peripheral effect.

LNA typically inhibits BOTH phases, with ID50 ~13 µmol/kg for Phase II.

Part 5: Comparative Efficacy Data
Table 1: Comparative Potency of Limonoids in Oncology and Pain Models

Compound
Panc-28 IC50
(µM)

HT-29 IC50
(µM)

Antinociceptio
n ID50
(µmol/kg)*

Ligand
Efficiency
Metric**

Limonexic Acid

(LNA)
~28.5 40.0 13.66 High

Limonin ~45.0 54.7 >40.0 Moderate

Nomilin ~38.0 65.0 N/A Low

*ID50 values based on Phase II Formalin Test (Inflammatory Pain). **Ligand Efficiency derived

from radar plot analysis of anticancer developability (LNA > Limonin).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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